Cas no 21273-27-8 (Methyl 4-phenoxybutanoate)

• Product Name: Methyl 4-phenoxybutanoate
• CAS No: 21273-27-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD09443965
• CID: 1095093
• PubChem ID: 568131
• Update Time: 2025-04-20

Methyl 4-phenoxybutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-phenoxybutanoate
• SCHEMBL6328945
• Butyric acid, 4-phenoxy-, methyl ester
• Methyl 4-phenoxybutyrate
• Methyl 4-phenoxybutanoate #
• Butanoic acid, 4-phenoxy-, methyl ester
• AKOS003394461
• DTXSID60340858
• MFCD09443965
• DB-431372
• 4-Phenoxybutyric acid methyl ester
• 21273-27-8

• MDL： MFCD09443965
• Inchi： 1S/C11H14O3/c1-13-11(12)8-5-9-14-10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3
• InChI Key： SSRVFHVMEFTYQS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCC(=O)OC

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų